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Compound of Interest

Compound Name: 4-Amino-2-ethylpyridine

CAS No.: 50826-64-7

Cat. No.: B1313794

Get Quote

CAS Number: 50826-64-7 Synonyms: 2-Ethylpyridin-4-amine; 4-Amino-2-ethylpyridine; 2-

Ethyl-4-aminopyridine.[1][2]

Executive Summary & Chemical Identity
4-Amino-2-ethylpyridine is a functionalized pyridine derivative serving as a critical

intermediate in the synthesis of pharmaceutical agents, particularly kinase inhibitors and

antitubercular drugs. Distinguished by its 4-amino substitution pattern, it acts as a versatile

nucleophile and hydrogen bond donor/acceptor in medicinal chemistry scaffolds.

Critical Distinction: Researchers must distinguish this compound from its isomer, 2-Amino-4-

ethylpyridine (CAS 33252-32-3). The position of the amino group (C4 vs. C2) drastically alters

the electronic properties and reactivity profile; the C4-amino isomer is significantly more

nucleophilic at the ring nitrogen due to resonance contribution.
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Property Value Note

Molecular Formula C₇H₁₀N₂

Molecular Weight 122.17 g/mol

Appearance Off-white to pale yellow solid Light sensitive

Melting Point 65–69 °C (Predicted) Varies by crystal form

Boiling Point 260–265 °C (760 mmHg)

pKa ~9.1 (Pyridine N)
Highly basic due to 4-NH₂

resonance

Solubility
Soluble in MeOH, DMSO,

DCM
Sparingly soluble in water

LogP 0.90 Lipophilic building block

Synthetic Methodology
The most robust and scalable synthesis of 4-amino-2-ethylpyridine avoids direct amination of

the pyridine ring, which is electronically unfavorable. Instead, it utilizes the N-oxide activation

pathway, a self-validating protocol that ensures regioselectivity at the C4 position.

Core Synthesis Protocol: The N-Oxide Route
This workflow proceeds from commercially available 2-ethylpyridine.

Step 1: N-Oxidation

Reagents: 2-Ethylpyridine, Hydrogen Peroxide (30%), Acetic Acid.

Mechanism: Electrophilic attack of the peracid on the pyridine nitrogen.

Outcome: Formation of 2-ethylpyridine-N-oxide.

Step 2: Nitration

Reagents: Fuming HNO₃, Conc. H₂SO₄.[3]
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Mechanism: Electrophilic aromatic substitution. The N-oxide group directs the nitro group to

the C4 position (para-like) due to the back-donation of the oxygen lone pair, overriding the

deactivating effect of the ring nitrogen.

Outcome: 2-Ethyl-4-nitropyridine-N-oxide.[1]

Step 3: Reduction

Reagents: Iron powder (Fe), Acetic Acid (AcOH) or Hydrogenation (H₂, Pd/C).

Mechanism: Sequential reduction of the nitro group to the amine and deoxygenation of the

N-oxide.

Outcome: 4-Amino-2-ethylpyridine (Target).

Synthesis Visualization (Graphviz)
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Caption: Regioselective synthesis pathway utilizing N-oxide activation to install the amino

group at the C4 position.

Applications in Drug Development
The 4-aminopyridine moiety is a "privileged structure" in medicinal chemistry.

Kinase Inhibitor Scaffolds
The 2-ethyl-4-aminopyridine motif serves as a crucial hinge-binding element.

Mechanism: The pyridine nitrogen acts as a hydrogen bond acceptor, while the exocyclic

amino group acts as a hydrogen bond donor. This "donor-acceptor" motif mimics the adenine

ring of ATP, allowing the molecule to bind competitively to the ATP-binding pocket of kinases.
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Steric Control: The 2-ethyl group provides steric bulk that can induce selectivity by clashing

with the "gatekeeper" residues in specific kinase isoforms, differentiating it from the smaller

2-methyl analogs.

Super-Nucleophilic Catalysts (DMAP Analogs)
While 4-dimethylaminopyridine (DMAP) is a tertiary amine, 4-amino-2-ethylpyridine is a

primary amine precursor.

Derivatization: It can be alkylated to form 4-(dialkylamino)-2-ethylpyridines.

Utility: These derivatives act as acylation catalysts. The electron-donating ethyl group at C2

increases the basicity and nucleophilicity of the pyridine nitrogen relative to unsubstituted 4-

aminopyridine, potentially enhancing catalytic turnover in esterification reactions.

Antitubercular Research
Structural analogs of Ethionamide (2-ethylthioisonicotinamide) often utilize the 2-ethylpyridine

core. 4-Amino-2-ethylpyridine is used in Structure-Activity Relationship (SAR) studies to

probe the electronic requirements of the EthA enzyme activation pathway in Mycobacterium

tuberculosis.

Handling & Safety Protocols (SDS Summary)
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[2]

Skin Corrosion/Irritation H315 Causes skin irritation.[2]

Serious Eye Damage H318
Causes serious eye damage.

[2]

STOT - Single Exposure H335
May cause respiratory

irritation.[2]

Storage Protocol:
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Atmosphere: Store under inert gas (Argon or Nitrogen). The amino group is susceptible to

oxidation over time.[4]

Temperature: 2–8 °C (Refrigerated).

Light: Protect from light to prevent photochemical degradation (browning).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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